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Compound of Interest

Ethyl 2-
Compound Name:

hydroxycyclopentanecarboxylate

Cat. No.: B1347620

This technical guide provides comprehensive information on Ethyl 2-
hydroxycyclopentanecarboxylate, a key chemical intermediate in various synthetic
processes. The document is intended for researchers, scientists, and professionals in the field
of drug development and chemical synthesis, offering detailed data on its chemical identity,
properties, and synthesis protocols.

Chemical Identity and Synonyms

Ethyl 2-hydroxycyclopentanecarboxylate is a cycloalkane derivative characterized by a
cyclopentane ring substituted with a hydroxyl group and an ethyl carboxylate group. The
relative positions of these substituents give rise to different stereoisomers, each with a unique
CAS number.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1347620?utm_src=pdf-interest
https://www.benchchem.com/product/b1347620?utm_src=pdf-body
https://www.benchchem.com/product/b1347620?utm_src=pdf-body
https://www.benchchem.com/product/b1347620?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Compound Name CAS Number Stereochemistry

Ethyl 2-hydroxycyclopentane-

54972-10-0 Unspecified
1-carboxylate
cis-Ethyl 2-
hydroxycyclopentanecarboxyla  2315-21-1 cis
te
ethyl (1S,2S)-2-
hydroxycyclopentane-1- 122331-03-7 (1S,2S) - trans
carboxylate
Cyclopentanecarboxylic acid,
2-hydroxy-, ethyl ester, 1883-91-6 trans (racemic)

(1R,2R)-rel-

A comprehensive list of synonyms for Ethyl 2-hydroxycyclopentanecarboxylate includes:
e 2-hydroxy-cyclopentanecarboxylic acid ethyl ester[1][2]

o Cyclopentanecarboxylic acid, 2-hydroxy-, ethyl ester[1][2]

 ethyl 2-hydroxycyclopentane-carboxylate[1][2]

o 2-Hydroxycyclopentanecarboxylic acid ethyl ester[1][2]

e ETHYLTRANS-2-HYDROXYCYCLOHEXANECARBOXYLATE (Note: This appears to be an
erroneous synonym found in some databases)[1][2]

e ETHYL(1R,2S)-CIS-2-HYDROXYCYCLOPENTANECARBOXYLATE[1]

Physicochemical Properties

The physical and chemical properties of Ethyl 2-hydroxycyclopentanecarboxylate and its
precursor, Ethyl 2-oxocyclopentanecarboxylate, are summarized below. These properties are
crucial for handling, storage, and application in experimental settings.
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Table 1: Physicochemical Properties of Ethyl 2-hydroxycyclopentanecarboxylate (cis-

isomer)
Property Value Reference
Molecular Formula C8H1403 [3]
Molar Mass 158.2 g/mol [3]
Density 1.06 g/cm3 [3]
Boiling Point 129-130 °C (at 42 mmHg) [3]
Refractive Index 1.456-1.458 [3]

Table 2: Physicochemical Properties of Ethyl 2-oxocyclopentanecarboxylate (Precursor)

Property Value Reference(s)
CAS Number 611-10-9 [4]

Molecular Formula C8H1203 [4]

Molecular Weight 156.18 g/mol [4]

Boiling Point 102-104 °C (at 11 mmHg) [5]

Density 1.054 g/mL at 25 °C [5]

Refractive Index n20/D 1.452 [5]

Flash Point 77 °C (closed cup)

Experimental Protocols

A common and efficient method for the synthesis of Ethyl 2-
hydroxycyclopentanecarboxylate involves the reduction of its corresponding ketoester, Ethyl
2-oxocyclopentanecarboxylate.[2]

Synthesis of Ethyl 2-hydroxycyclopentanecarboxylate
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Materials:

Ethyl 2-oxocyclopentanecarboxylate (62.4 g, 0.4 mole)[2]
Methanol (200 ml)[2]

Sodium borohydride (10 g)[2]

Saturated aqueous solution of NaH2PO4[2]

Ethyl ether[2]

Procedure:

A solution of 62.4 g (0.4 mole) of Ethyl 2-oxocyclopentanecarboxylate in 200 ml of methanol
is prepared in a suitable reaction vessel and cooled to 0°C.[2]

To this cooled solution, 10 g of sodium borohydride is added portion-wise.[2]
The progress of the reaction is monitored by thin-layer chromatography.[2]

Upon completion of the reaction, the mixture is carefully poured into a saturated agueous
solution of NaH2PO4.[2]

The product is extracted with ethyl ether.[2]
The solvent is evaporated from the combined organic extracts to yield a residue.[2]

The crude product is purified by vacuum distillation, yielding 44 g of Ethyl 2-
hydroxycyclopentanecarboxylate. The product is collected at a boiling point of 87°C under
a pressure of 0.3 mmHg.[2]

Visualizations

To illustrate the synthetic pathway, the following diagram outlines the workflow from the starting

material to the final product.
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Caption: Synthesis workflow for Ethyl 2-hydroxycyclopentanecarboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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